Cas no 1305711-72-1 (methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride)

Methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride is a chiral synthetic intermediate with applications in pharmaceutical and fine chemical synthesis. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. The compound features a phenylpropanoate backbone with an amino group, making it a versatile precursor for further functionalization, particularly in the synthesis of bioactive molecules. Its structural motif is valuable for constructing compounds with potential pharmacological activity. The methyl ester group offers reactivity for hydrolysis or transesterification, while the para-methylphenyl substituent contributes to lipophilicity. This product is suitable for controlled reactions in medicinal chemistry research, where precise stereochemistry and purity are critical.
methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride structure
1305711-72-1 structure
Product Name:methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride
CAS No:1305711-72-1
MF:C11H16ClNO2
MW:229.703242301941
CID:4587094
Update Time:2025-10-29

methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride
    • 3-amino-2-(4-methylphenyl)propionic acid methyl ester HCl
    • Inchi: 1S/C11H15NO2.ClH/c1-8-3-5-9(6-4-8)10(7-12)11(13)14-2;/h3-6,10H,7,12H2,1-2H3;1H
    • InChI Key: INBQXWPMPQETIV-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(C1=CC=C(C)C=C1)CN.[H]Cl

Computed Properties

  • Exact Mass: 229.087
  • Monoisotopic Mass: 229.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2

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Additional information on methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride

Methyl 3-Amino-2-(4-Methylphenyl)propanoate Hydrochloride: A Comprehensive Overview

Methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride (CAS No. 1305711-72-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride, is a derivative of phenylalanine and has garnered attention for its potential therapeutic properties and structural characteristics.

The chemical structure of methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride consists of a phenyl ring substituted with a methyl group, an amino group, and an ester group. This unique combination of functional groups endows the compound with a range of biological activities, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride could be a promising lead compound for the development of new drugs targeting pain and inflammation.

In addition to its anti-inflammatory and analgesic effects, methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride has also been investigated for its potential neuroprotective properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce oxidative stress and protect neuronal cells from damage. These neuroprotective effects make methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further clinical development. The compound's stability under various conditions, including pH and temperature, has also been evaluated, ensuring its reliability in different formulations.

Clinical trials are currently underway to assess the safety and efficacy of methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed. These promising findings have paved the way for more advanced clinical trials to evaluate its therapeutic potential in larger patient populations.

In conclusion, methyl 3-amino-2-(4-methylphenyl)propanoate hydrochloride (CAS No. 1305711-72-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new drugs targeting pain, inflammation, and neurodegenerative diseases. Ongoing research and clinical trials continue to uncover new insights into the properties and therapeutic potential of this promising compound.

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